Cas no 2531-80-8 (ethyl 2-nitropropanoate)

ethyl 2-nitropropanoate Properties

Names and Identifiers

• ethyl 2-nitropropionate
• 2-Nitropropionic acid ethyl ester
• ethyl 2-nitropropanoate
• 2-nitropropanoic acid ethyl ester
• 2-nitro-propionic acid ethyl ester
• ethyl-2-nitropropionate
• Propanoic acid,2-nitro-,ethyl ester
• Propanoic acid, 2-nitro-, ethyl ester
• Propionic acid, 2-nitro-, ethyl ester
• ZXBGJDZWJJFFQY-UHFFFAOYSA-N
• Ethyl alpha-nitropropionate
• Ethyl .alpha.-nitropropionate
• NSC63896
• 8440AD
• Propanoicacid, 2-nitro-, ethyl ester
• ST
• CS-0090455
• NSC 63896
• J-015932
• SY282953
• AKOS015833357
• 2531-80-8
• Ethyl 2-nitropropionate, 96%
• NSC-63896
• AS-57940
• D74922
• SCHEMBL1009673
• MFCD00024818
• CAA53180
• FT-0613217
• EN300-84928
• DTXSID60870983
• Ethyl a-nitropropionate
• DTXCID70818659
• DB-046668
• +Expand

• MDL： MFCD00024818
• InChIKey： ZXBGJDZWJJFFQY-UHFFFAOYSA-N
• Inchi： 1S/C5H9NO4/c1-3-10-5(7)4(2)6(8)9/h4H,3H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C([H])(C([H])([H])[H])[N+](=O)[O-])=O
• BRN： 774734

Computed Properties

• Exact Mass: 147.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 147.053
• Heavy Atom Count: 10
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 72.1

Experimental Properties

• LogP: 0.73790
• PSA: 72.12000
• Refractive Index: n20/D 1.421(lit.)
• Water Partition Coefficient: Not miscible in water.
• Boiling Point: 75-76 °C/9 mmHg(lit.)
• Flash Point: Fahrenheit: 192.2 ° f
  Celsius: 89 ° c
  
• Color/Form: Colorless or yellow liquid
• Solubility: Unable or difficult to mix
• Density: 1.13 g/mL at 25 °C(lit.)

ethyl 2-nitropropanoate Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• HazardClass：IRRITANT

ethyl 2-nitropropanoate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%